Cas no 52251-76-0 (1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-oxo-)

• Product Name: 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-oxo-
• CAS No: 52251-76-0
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• CID: 360083
• PubChem ID: 71365713
• Update Time: 2025-04-19

1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-oxo-
• 2-(6-fluoro-2-methyl-3-oxoinden-1-yl)acetic acid
• DTXSID80789109
• (5-Fluoro-2-methyl-1-oxo-1H-inden-3-yl)acetic acid
• 52251-76-0
• 2-(5-Fluoro-2-methyl-1-oxo-1H-inden-3-yl)acetic acid

• Inchi： 1S/C12H9FO3/c1-6-9(5-11(14)15)10-4-7(13)2-3-8(10)12(6)16/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： XCGCLQITVSAOLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(C)=C(CC(=O)O)C=2C=1)=O

Computed Properties

• Exact Mass: 220.05357
• Monoisotopic Mass: 220.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37